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Welcome to the technical support center for the PerkinElImer WIZARD? 2470 Automatic
Gamma Counter. This resource is designed for researchers, scientists, and drug development
professionals to troubleshoot and improve counting efficiency in their experiments. Here you
will find answers to frequently asked questions, detailed troubleshooting guides, and
experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why are my sample counts (CPM) lower than expected?

Al: Low counts per minute (CPM) can be attributed to several factors, ranging from incorrect
instrument settings to issues with sample preparation. A systematic approach to
troubleshooting is recommended. Key areas to investigate include:

o Background Radiation: Elevated or fluctuating background radiation can interfere with
sample counting.

 Instrument Normalization: The instrument may require normalization for the specific
radionuclide being used.
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o Detector Efficiency: The efficiency of the detectors may have drifted or be compromised.

o Sample Volume and Geometry: Inconsistencies in sample volume or the positioning of the
sample within the tube can affect counting efficiency.[1]

e Protocol Settings: Incorrect energy window settings for the radionuclide of interest in your
protocol will lead to inaccurate counting.

Q2: What is Instrument Performance Assessment (IPA) and how does it relate to counting
efficiency?

A2: The Instrument Performance Assessment (IPA) is a built-in quality control feature of the
WIZARD? 2470.[2][3] It automatically monitors nine key detector parameters to ensure the
instrument is performing optimally.[2][3] These parameters include background CPM, relative
and absolute detector efficiency, and detector resolution.[2][3] An out-of-range IPA report can
indicate a problem that is affecting your counting efficiency. Regularly reviewing IPA data is
crucial for maintaining data quality.

Q3: How often should | perform a background check?

A3: A background check should be performed daily before running samples.[1] This helps to
monitor for environmental contamination or instrument noise that could compromise your
results.[2] The background values should be logged and monitored over time to detect any
sudden or significant increases.[2]

Q4: What is normalization and why is it important?

A4: Normalization is a crucial procedure that corrects for variations in detector efficiency,
background radiation, and radionuclide-specific factors like spillover.[4][5] The WIZARD? 2470
uses an automatic normalization process with a dedicated normalization cassette for each
isotope.[3][4][5][6] This ensures that results are accurate and comparable across different
detectors and over time. Normalization should be performed for each radionuclide you intend to
use.
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If you are experiencing lower than expected counts, follow this systematic troubleshooting
guide.

Troubleshooting Low Counting Efficiency

Start: Low Counts Detected

1. Perform Background Check
Background within acceptable limits?

Yes
2. Verify Isotope Normalization

High Background: Decontaminate instrument and counting area. Re-run background check.

3. Review Performance

5. Examine Sample Preparation

Correct protocol settings and re-count.

Consistent sample volume and geometry?
No

IPA out of range: Contact technical support for further diagnostics. Inconsistent samples: Prepare new samples with consistent volume and geometry.

Issue Resolved
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Caption: A step-by-step workflow for diagnosing the cause of low counting efficiency.

Experimental Protocol: Daily Background Check

Objective: To measure the background radiation levels and ensure they are within acceptable
limits.

Methodology:

o Prepare a Blank Sample: Use a sample tube identical to those used in your experiments,
filled with a non-radioactive matrix (e.g., deionized water or the buffer used in your assay).

Create a Background Protocol: In the WIZARD? 2470 software, create a new protocol with
the following settings:

o Radionuclide: Select the primary radionuclide you will be using for your experiments.

o Counting Time: Set a longer counting time (e.g., 10-20 minutes) to get a statistically
significant background reading.

o Replicates: 1.
Load the Blank Sample: Place the blank sample into a rack.

Run the Protocol: Load the rack into the instrument and start the background counting
protocol.

Record and Evaluate: Record the CPM value. Compare this value to the typical background
data for your laboratory and the manufacturer's specifications. A significant increase from the
established baseline may indicate contamination.

Experimental Protocol: Isotope Normalization

Objective: To calibrate the detectors for a specific radionuclide to ensure accurate and efficient
counting.
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Methodology:

¢ Obtain the Normalization Cassette: Use the PerkinElmer normalization cassette
corresponding to the radionuclide you wish to normalize.

e Access the Normalization Function: In the WIZARD? 2470 software, navigate to the
instrument settings or quality control section and select the "Normalization" option.

e Follow On-Screen Instructions: The software will guide you through the process. This will
typically involve:

o Selecting the radionuclide to be normalized from the library.[4][5]
o Loading the normalization cassette into the instrument as prompted.

o Automatic Normalization Process: The instrument will automatically measure the
normalization source in each detector and calculate the necessary correction factors for
efficiency, background, and spillover.[4][5]

o Review Normalization Data: After the process is complete, review the normalization report.
The WIZARD? Result Viewer can be used to view and export normalization data.[7]

Data Presentation

The following table summarizes typical performance data for the WIZARD? 2470. Note that
your results may vary based on laboratory conditions.

Parameter Radionuclide Typical Value
Background 125] <50 CPM
57Co <90 CPM

Efficiency 125] ~78%

129] ~58%

51Cr ~6%
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Data sourced from PerkinElmer specifications. Actual values may vary depending on local
conditions.

Key System Pathways and Relationships

The following diagram illustrates the relationship between key quality control procedures and
optimal instrument performance.

QC Procedures for Optimal Performance

Daily Quality Control Periodic Quality Control

Background Check IPA Review Isotope Normalization Consistent Sample Preparation

Optimal Counting Efficiency & Data Integrity

Click to download full resolution via product page

Caption: The relationship between routine QC and achieving reliable experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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